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Compound of Interest

Compound Name: 6-Ethyl-4-methoxy-2-pyranone

Cat. No.: B025070

Essential Safety and Handling Guide for 6-Ethyl-4-
methoxy-2-pyranone

This guide provides crucial safety protocols, operational procedures, and disposal plans for
handling 6-Ethyl-4-methoxy-2-pyranone in a laboratory setting. The information is intended
for researchers, scientists, and professionals in drug development to ensure safe handling and
minimize exposure risks.

Chemical and Physical Properties

A summary of the known physical and chemical properties of 6-Ethyl-4-methoxy-2-pyranone
is provided below.

Property Value

CAS Number 106950-13-4[1][2][3][4]

Molecular Formula CsH1003[1][3][4]

Molecular Weight 154.16 g/mol [3][4]

Boiling Point (Predicted) 291.5 £ 33.0 °C[3]

Density (Predicted) 1.11 + 0.1 g/cm3[3]

Storage Temperature Room Temperature (Sealed in dry conditions)[3]
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Hazard Identification and Personal Protective

Equipment (PPE)

While a specific Safety Data Sheet (SDS) for 6-Ethyl-4-methoxy-2-pyranone is not readily

available, data from the supplier and structurally similar compounds suggest potential hazards.

The chemical is marked with the GHSO07 "Warning" symbol and carries the hazard statement

H302: "Harmful if swallowed"[3]. Related pyranone compounds can cause skin, eye, and

respiratory irritation[5]. Therefore, a comprehensive PPE strategy is the first line of defense.

Recommended Personal Protective Equipment (PPE)

The following table outlines the minimum required PPE for handling 6-Ethyl-4-methoxy-2-

pyranone.

PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles
meeting EN166 or OSHA 29
CFR 1910.133 standards. A
face shield is recommended if

there is a splash hazard.[5]

Protects against splashes and
airborne particles that can

cause serious eye irritation.[5]

[6]

Hand Protection

Chemically resistant gloves
such as Nitrile or Neoprene.[5]
Inspect gloves for integrity

before each use.[5]

Prevents skin contact, which
may cause irritation.[5] Nitrile
is often preferred for chemical
protection against incidental

contact.[7]

Body Protection

Alab coat or a chemical-
resistant apron. Closed-toe

shoes are mandatory.[5]

Protects skin and personal
clothing from spills and

contamination.[5]

Respiratory Protection

Work should be conducted in a
well-ventilated area, preferably
a certified chemical fume hood.
[5] If ventilation is inadequate,
a NIOSH-approved respirator

may be necessary.[5]

Minimizes inhalation of
potential vapors or dust, which
may cause respiratory

irritation.[5]
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Operational Plan: Step-by-Step Handling Procedure

Following a standardized operational plan is essential to minimize risks.

Preparation

o Ensure the designated work area, specifically a chemical fume hood, is clean and
uncluttered.[5]

» Verify that a calibrated eyewash station and an accessible safety shower are nearby.[5]
o Assemble all necessary equipment and reagents before commencing work.

e Put on all required PPE as specified in the table above.[5]

Handling

e Conduct all manipulations of 6-Ethyl-4-methoxy-2-pyranone within a certified chemical
fume hood to control potential exposure to vapors or dust.[5]

o Use appropriate tools, such as spatulas or scoops, for transferring the material to prevent
dispersal.[5]

» Avoid direct contact with skin, eyes, and clothing.[5]

o Keep the container tightly closed when not in use.[5][6][8]

Post-Handling

e Thoroughly clean the work area and decontaminate any reusable equipment according to
standard laboratory procedures.[5]

 Remove PPE in the correct order to prevent cross-contamination.

o Dispose of single-use PPE and any contaminated materials in the appropriate waste stream.

[5]

e Wash hands thoroughly with soap and water after removing gloves.[5][8]
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Disposal Plan

Proper disposal is critical to ensure laboratory and environmental safety.

» Waste Disposal: Dispose of contents and the container at an approved waste disposal plant.

[6](8]

o Local Regulations: Always follow all local, state, and federal regulations for chemical waste
disposal. Do not let the product enter drains.[8]

o Contaminated Clothing: Take off immediately all contaminated clothing and wash it before
reuse.[6]

Experimental Protocols

The safety and handling information presented here is based on supplier data and analysis of
structurally similar compounds. No specific experimental protocols, such as for synthesis or
biological assays, were cited in the reviewed safety documents. All laboratory work should be
conducted following a carefully designed and risk-assessed protocol specific to your
experiment.

Safety Workflow and Logic

The following diagram illustrates the logical workflow for the safe handling of 6-Ethyl-4-
methoxy-2-pyranone, from initial assessment to final disposal.
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Start: Receive Chemical

A4

1. Hazard Assessment
(Review SDS, GHS07, H302)

2. Select Appropriate PPE

Eye/Face Protection Hand Protection Body Protection Respiratory Protection
(Goggles/Face Shield) (Nitrile/Neoprene Gloves) (Lab Coat, Closed Shoes) (Fume Hood)

3. Operational Procedure

Preparation
(Clean area, Don PPE)

\

Handling
(In fume hood, avoid contact)

Post-Handling
(Clean, Doff PPE, Wash)

4. Waste Disposal
(Approved waste stream)

End: Procedure Complete

Click to download full resolution via product page

Caption: Workflow for PPE selection and safe handling of 6-Ethyl-4-methoxy-2-pyranone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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